O-(4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl) N,N-dimethylcarbamothioate

• IUPAC Name: O-[4-[2-(4-fluorophenyl)sulfanylacetyl]-2,6-dimethylphenyl] N,N-dimethylcarbamothioate
• InChI: InChI=1S/C19H20FNO2S2/c1-12-9-14(10-13(2)18(12)23-19(24)21(3)4)17(22)11-25-16-7-5-15(20)6-8-16/h5-10H,11H2,1-4H3
• InChI Key: DNNPCNNECGAKDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC(=S)N(C)C)C)C(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C19H20FNO2S2
• Molecular Weight: 377.5 g/mol

Description

O-(4-{2-[(4-fluorophenyl)sulfanyl]acetyl}-2,6-dimethylphenyl) N,N-dimethylcarbamothioate is a useful research compound. Its molecular formula is C19H20FNO2S2 and its molecular weight is 377.49. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Reactivity

• The metabolism of structurally related compounds in rats revealed insights into oxidative and hydrolytic pathways, highlighting the chemical's potential for studying metabolic processes and biotransformation mechanisms (Brady & Arthur, 1961).
• Research into fluorescent molecular probes, including related structures, has developed solvatochromic dyes for biological studies, indicating potential applications in designing sensitive fluorescent tags for various biological events and processes (Diwu et al., 1997).

Materials Science and Engineering

• Sulfonated block copolymers containing fluorenyl groups, utilizing components similar in structure to the compound , have shown promise for fuel-cell applications due to their high proton conductivity and mechanical properties, suggesting potential use in energy devices (Bae, Miyatake, & Watanabe, 2009).
• The synthesis and properties of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes for chemiluminescence studies offer insights into designing novel chemiluminescent materials for analytical applications (Watanabe et al., 2010).

Analytical Chemistry

• Improved methods for fluorographic detection of radioisotopes in gels have been developed using compounds with similar structural features, highlighting applications in biochemical analyses and diagnostics (Pulleyblank & Booth, 1981).

Environmental Applications

• Aerobic oxidative desulfurization studies using Anderson-type catalysts indicate the potential of related chemical structures in refining processes to reduce sulfur content in fuels, contributing to cleaner energy production (Lu et al., 2010).